Cas no 2680670-23-7 (3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid
• CAS No: 2680670-23-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5647380
• PubChem ID: 90721385
• Update Time: 2025-05-22

3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277655
• 3-[(tert-butoxy)carbonyl]-3-methylpiperidine-1-carboxylic acid
• 2680670-23-7
• 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-9(14)12(4)6-5-7-13(8-12)10(15)16/h5-8H2,1-4H3,(H,15,16)
• InChI Key： PIAYPRIYRDLHGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C)CN(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid

3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2680670-23-7, known as 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

Structural Insights and Physical Properties

The molecular structure of 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid is characterized by a piperidine ring system with a tert-butoxy carbonyl group at the 3-position and a methyl substituent at the same position. The piperidine ring, a six-membered saturated ring with one nitrogen atom, forms the core of this molecule. The presence of the tert-butoxy carbonyl group introduces steric hindrance and enhances the molecule's stability. Additionally, the carboxylic acid group at the 1-position plays a crucial role in determining the compound's acidity and reactivity.

Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of drugs. For instance, the tert-butoxy carbonyl group is known to improve bioavailability by reducing metabolic degradation. This makes 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid a promising candidate for drug delivery systems.

Synthesis and Optimization

The synthesis of 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through cyclization reactions, followed by functionalization at specific positions to introduce the tert-butoxy carbonyl and methyl groups.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, researchers have employed transition metal catalysts to achieve higher yields and better stereocontrol during critical steps such as C-N bond formation.

Biological Activity and Applications

3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid has demonstrated significant biological activity in various assays, particularly in the context of enzyme inhibition and receptor binding studies. Its unique structure allows it to interact with target proteins in ways that make it a valuable lead compound for drug discovery.

Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders.

Recent Research Developments

In recent years, there has been growing interest in exploring the use of 3-(tert-butoxy)carbonyl-3-methylpiperidine-1-carboxylic acid as a building block for more complex molecules with enhanced therapeutic potential. Researchers have investigated its role in peptide synthesis, where its carboxylic acid group can be used to form amide bonds with amino acids.

Additionally, computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. These studies utilize advanced modeling techniques to predict binding affinities and optimize molecular design for improved efficacy.

Conclusion

In summary, 3-(tert-butoxy)carbonyl-3-methyl-piperidine-1-carboxylic acid (CAS No. 2680670-23-7) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structure, combined with recent advances in synthesis and application strategies, positions it as a valuable tool for developing innovative therapeutic agents.